Cas no 129306-03-2 (5-Azaspiro[2.4]heptan-7-amine)

• Product Name: 5-Azaspiro[2.4]heptan-7-amine
• CAS No: 129306-03-2
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 1062627
• PubChem ID: 11819059
• Update Time: 2025-11-02

5-Azaspiro[2.4]heptan-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptan-7-amine
• 5-Azaspiro[2,4]heptan-7-amine
• 7-(S)-amino-5-azaspiro[2.4]heptane
• DB-263471
• Indole-3-acetyl ?-D-Glucopyranose
• SCHEMBL3178458
• 129306-03-2
• 7-amino-5-azaspiro[2.4]heptane
• 7-amino-5-azaspiro[2,4]heptane
• AKOS006339737
• EN300-4261277
• VBTBUCYRQSUCCE-UHFFFAOYSA-N
• PB11901

• Inchi： 1S/C6H12N2/c7-5-3-8-4-6(5)1-2-6/h5,8H,1-4,7H2
• InChI Key： VBTBUCYRQSUCCE-UHFFFAOYSA-N
• SMILES： N1CC(C2(C1)CC2)N

Computed Properties

• Exact Mass: 112.10016
• Monoisotopic Mass: 112.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 5-Azaspiro[2.4]heptan-7-amine

5-Azaspiro[2.4]heptan-7-amine (CAS No. 129306-03-2): A Versatile Building Block in Modern Organic Synthesis

5-Azaspiro[2.4]heptan-7-amine (CAS No. 129306-03-2) is a unique spirocyclic amine compound that has gained significant attention in pharmaceutical research and organic synthesis. This structurally intriguing molecule features a spiro[2.4]heptane core with a nitrogen atom at the 5-position, making it a valuable scaffold for drug discovery and material science applications.

The growing interest in spirocyclic compounds like 5-Azaspiro[2.4]heptan-7-amine stems from their three-dimensional complexity and potential to improve drug-like properties. Researchers are particularly interested in how this spirocyclic amine can enhance molecular rigidity while maintaining synthetic accessibility - a key consideration in modern medicinal chemistry.

Recent studies highlight the importance of 5-Azaspiro[2.4]heptane derivatives in addressing current challenges in drug development. The compound's unique spirocyclic structure offers advantages in modulating pharmacokinetic properties, potentially leading to improved bioavailability and metabolic stability compared to flat aromatic systems.

From a synthetic chemistry perspective, 5-Azaspiro[2.4]heptan-7-amine serves as a versatile building block. Its spirocyclic amine functionality allows for diverse derivatization, making it valuable for creating compound libraries in drug discovery programs. The strained nature of the spiro[2.4]heptane system also presents interesting opportunities for studying ring strain effects in chemical reactions.

In material science applications, 5-Azaspiro[2.4]heptane-based compounds have shown promise as components in advanced materials. The rigid three-dimensional structure of this spirocyclic amine can impart unique physical properties when incorporated into polymers or small molecule materials.

The synthesis of 5-Azaspiro[2.4]heptan-7-amine typically involves clever strategies to construct the challenging spiro[2.4]heptane framework. Recent advances in synthetic methodology have improved access to this valuable scaffold, with particular focus on stereocontrol and atom economy.

Analytical characterization of 5-Azaspiro[2.4]heptan-7-amine requires specialized techniques due to its unique spirocyclic structure. Modern NMR methods, particularly 2D NMR, are essential for confirming the connectivity and stereochemistry of this compact, three-dimensional molecule.

Looking forward, 5-Azaspiro[2.4]heptan-7-amine and related spirocyclic amines are expected to play an increasingly important role in fragment-based drug discovery. The compound's combination of structural novelty and synthetic tractability makes it particularly valuable for addressing challenging biological targets.

For researchers working with 5-Azaspiro[2.4]heptan-7-amine, proper handling and storage are essential to maintain its stability. While not classified as hazardous, this spirocyclic amine should be stored under inert atmosphere at low temperatures to prevent degradation.

The commercial availability of 5-Azaspiro[2.4]heptan-7-amine has improved in recent years, reflecting growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this spirocyclic building block in various quantities and purity grades.

In conclusion, 5-Azaspiro[2.4]heptan-7-amine (CAS No. 129306-03-2) represents an exciting example of how spirocyclic compounds are expanding the toolbox of modern synthetic chemistry. Its unique structural features and growing range of applications ensure it will remain an important compound in pharmaceutical and materials research for years to come.